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Introduction to Gold Bromide Chemistry

Gold tribromide (AuBrs3), often existing as a dimer (AuzBrs), is a dark-red to black crystalline solid that is
slightly soluble in water, forming intensely colored brownish-red aqueous solutions [1]. It is typically
produced by the direct reaction of elemental gold with excess liquid bromine at approximately 140°C [1]. In
hydrometallurgical applications, gold tribromide can form in leach liquors when bromine-containing

lixiviants are used to dissolve gold from ores or secondary sources like electronic waste [2] [1].

A key advantage of bromide-based gold leaching systems is their potential for faster kinetics and higher
efficiency compared to traditional cyanidation, particularly for certain refractory ores [2]. Gold in bromide
solutions primarily exists as the tetrabromoaurate(III) anion ([AuBra4]~), especially in the presence of excess

bromide ions, which makes it highly amenable to recovery via solvent extraction techniques [1].

Sustainable Solvent Extraction Systems for Gold

Recent research has focused on developing more sustainable solvent extraction systems that replace

conventional petroleum-based diluents and hazardous extractants.

© 2026 Smolecule. All rights reserved. 1/8 Tech Support


https://www.smolecule.com/products/s570179?utm_src=pdf-body
https://www.smolecule.com/products/s570179?utm_src=pdf-interest
https://www.smolecule.com/products/s570179?utm_src=pdf-body
https://en.m.wikipedia.org/wiki/Gold_tribromide
https://en.m.wikipedia.org/wiki/Gold_tribromide
https://www.smolecule.com/products/s570179?utm_src=pdf-body
https://www.911metallurgist.com/blog/gold-bromides/
https://en.m.wikipedia.org/wiki/Gold_tribromide
https://www.911metallurgist.com/blog/gold-bromides/
https://en.m.wikipedia.org/wiki/Gold_tribromide
https://www.smolecule.com/products/s570179?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Biomass-Derived Organic Phases

A significant advancement is the use of fully sustainable organic phases comprising malonamide extractants
dissolved in biodiesel (HVO100) as a diluent. This system aligns with the principles of green chemistry and

offers a safer alternative to traditional solvents [3]. The core components of this sustainable system include:

e Extractant: Tetrakis-(2-ethylhexyl) malonamide, synthesized from biomass-derived chemicals [3].

¢ Diluent: HYO100, a second-generation biodiesel produced by Neste, serving as a renewable
replacement for petroleum-based kerosene [3].

¢ Mechanism: The malonamide extractant facilitates gold recovery through solvation, where the gold-
bromide complex is encapsulated by the extractant molecules in the organic phase.

This system has demonstrated excellent potential for gold recycling applications, with the added benefit of
reduced flammability compared to systems using methyl isobutyl ketone (MIBK) or 2,2,4-trimethyl-1,3-

pentanedioldiisobutyrate [3].

Comparative Extraction Systems

The table below summarizes various organic phases used or proposed for gold solvent extraction:

Table 1: Comparison of Solvent Extraction Systems for Gold Recovery

. Primary Sustainability
Extractant Diluent T User/Proponent )
Application Profile
Dibutylcarbitol Dibutylcarbitol Gold Vale Conventional
Production
Methyl Isobutyl MIBK Gold Johnson Conventional
Ketone (MIBK) Production Matthey/Rustenberg
Tributyl Kerosene Gold Recycling  Kim et al. Conventional;
Phosphate (proposed) extractant is a
carcinogen
Tetra-2- HvVO100 Gold Foreman et al. Sustainable
ethylhexyl Biodiesel Recycling
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. Primary Sustainability
Extractant Diluent T User/Proponent .
Application Profile
malonamide (proposed)
Aliquat 336 Dimethyloctanol  Gold Recycling Foreman et al. Intermediate
(proposed)

The sustainable system highlighted in this table represents a paradigm shift toward reducing the

environmental footprint of hydrometallurgical processes while maintaining high extraction efficiency [3].

Experimental Protocols

Protocol 1: Solvent Extraction of Gold from a Tribromide Leach
Liguor using a Sustainable Malonamide/Biodiesel System

This protocol describes the detailed methodology for extracting gold from a tribromide leach liquor using the

sustainable solvent system [3].
3.1.1 Materials and Equipment

e Aqueous Feed Solution: Tribromide leach liquor (e.g., from digested electronic scrap). The gold
concentration should be determined beforehand by ICP-MS or ICP-OES [3].

e Organic Phase: 0.1 M - 0.5 M Tetrakis-(2-ethylhexyl) malonamide in HVYO100 biodiesel [3].

e Chemicals: Hydrochloric acid (HCI) or Hydrobromic acid (HBr) for pH adjustment; Thiourea (0.1 M in
1 M HCI) for stripping [4].

e Labware: 3.5 - 50 mL glass vials with plastic lids; Parafilm; Adjustable-volume pipettes (e.g., 100-
1000 pL) with polyethylene tips [3].

¢ Instruments: Thermostated shaking incubator; Centrifuge; Inductively Coupled Plasma Mass
Spectrometer (ICP-MS) or Optical Emission Spectrometer (ICP-OES) for metal analysis [3].

3.1.2 Step-by-Step Procedure

¢ Phase Preparation:
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o Measure equal volumes (e.g., 2 mL each) of the pre-filtered gold tribromide leach liquor
(aqueous phase) and the malonamide/HVO100 solution (organic phase) into a 3.5 mL glass vial
[3].

o Adjust the initial pH of the aqueous phase to approximately 1.0 using concentrated HCI or HBr
to ensure the gold remains as [AuBra] - [4].

e Equilibration and Mixing:

o Securely close the vial and further seal it with Parafilm to prevent leakage [3].
o Place the vial in a thermostated shaking incubator and agitate vigorously for 10-30 minutes at a
constant temperature (e.g., 25°C) to ensure thorough mixing and reach equilibrium [3].

e Phase Separation:

o After shaking, centrifuge the vial at 3000-4000 rpm for 5-10 minutes to achieve complete and
sharp phase separation [3].

e Sampling and Analysis:

o Carefully sample the lower aqueous phase using an adjustable pipette. To avoid cross-
contamination, depress the pipette button to the first stop before touching the organic layer,
then insert the tip into the aqueous phase and slowly draw up the sample [3].

o Wipe the outside of the pipette tip with a clean laboratory wipe and dispense the sample into a
pre-weighed tube for dilution and analysis [3].

o Analyze the metal concentration (especially Au) in the aqueous phase before and after
extraction using ICP-MS/OES [3].

o Calculate the distribution ratio (D) and extraction efficiency (%E) using the formulas in Section
3.1.3.

3.1.3 Data Analysis and Calculation

e Distribution Ratio (D):D = C org / C aq
o Where C_org is the concentration of gold in the organic phase, and C_aq is the concentration
of gold in the aqueous phase at equilibrium. C_org is typically calculated by mass balance:
C org = C initial - C aq][3].
o Extraction Efficiency (%E): 5E = (C initial - C aq) / C initial x 100%
e Separation Factor (B): B = D Au / D M, where D Mis the distribution ratio of a co-existing
impurity metal. This indicates the selectivity of the system for gold over other metals [5].
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Protocol 2: Stripping of Loaded Gold and Regeneration of the
Organic Phase

Once gold is successfully extracted into the organic phase, it must be recovered into a purified aqueous

solution, and the organic phase must be regenerated for reuse.

3.2.1 Materials and Procedure

e Stripping Solution: 0.1 M Thiourea in 1 M HCI [4].
e Procedure:
o Separate the gold-loaded organic phase from the initial aqueous raffinate after extraction.
o Contact the loaded organic phase with an equal volume of the thiourea stripping solution in a
clean vial.
o Shake the mixture for 20-30 minutes at 25°C [4].
o Centrifuge to separate the phases. The gold will be quantitatively transferred into the aqueous
stripping solution as a thiourea complex [4].
o Analyze the gold concentration in the strip liquor to determine stripping efficiency.
o The regenerated organic phase can now be recycled for the next extraction cycle.

The following workflow diagram illustrates the complete integrated process from leaching to purified gold

recovery:
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Figure 1: Integrated Process Workflow for Gold Recovery via Solvent Extraction from Tribromide Leach

Liquors.

Advanced Separation and Purification Techniques
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Polymer Inclusion Membranes (PIMs) for Gold Recovery

As an alternative to traditional liquid-liquid extraction, Polymer Inclusion Membranes (PIMs) offer a non-
dispersive, solid-based separation method. These membranes consist of an extractant (e.g., D2EHAG - N-

[N,N-di(2-ethylhexyl)aminocarbonylmethyl]glycine) immobilized within a polymer matrix (e.g., PVC) [4].

e Procedure: A PIM is placed between a gold-containing feed solution (2 M HCI) and a receiving strip
solution (0.1 M thiourea in 1 M HCI). Gold ions are selectively transported across the membrane from
the feed to the receiving phase [4].

¢ Performance: This system has demonstrated exceptional selectivity, successfully recovering 96% of
gold from a synthetic discarded mobile phone leachate while leaving other metal ions behind [4].

Non-Conventional Stripping Methods

Advanced stripping techniques can streamline the recovery process. Hydrogen stripping involves
contacting the gold-loaded organic solvent with hydrogen gas in an autoclave under controlled temperature
and pressure. The gold is reduced directly to metallic powder while regenerating the extractant [6]. This
method is thermodynamically favorable for noble metals like gold and combines stripping and metal

recovery into a single step [6].

Troubleshooting and Optimization Guidelines

Successful implementation of these protocols requires careful attention to potential issues. The table below

lists common challenges and suggested solutions:

Table 2: Troubleshooting Guide for Gold Solvent Extraction from Tribromide Liquors

Problem Potential Cause Suggested Solution
Low Gold Extraction Incufficient extractant Increase extractant molarity; Ensure
Efficiency concentration; pH too high agueous phase is strongly acidic (pH ~1) [4].

causing hydrolysis
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Problem

Poor Phase
Separation

Low Selectivity over
Impurities (e.g., Cu,

Fe)

Incomplete Stripping

Organic Phase
Degradation

Conclusion

Solvent extraction presents a highly efficient and selective method for recovering gold from tribromide leach
liquors. The protocols outlined herein, particularly those utilizing the sustainable malonamide/HVO100
biodiesel system, provide researchers with a robust framework for implementing this technology. The
continuous development of novel extractants, sustainable diluents, and advanced contactors like PIMs

promises to further enhance the efficiency, selectivity, and environmental profile of gold recovery processes

in the future.

Potential Cause

Formation of stable emulsions
Extractant lacks specificity;
Bromo-complexes of impurities

are co-extracted

Ineffective stripping agent or
conditions

Oxidative degradation or
hydrolysis
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Suggested Solution

Use phase modifiers (e.g., decanol);
Increase centrifugation speed/duration [6].

Optimize HCI/Br~ concentration to suppress
impurity complex formation; Use more
selective extractants like D2EHAG [4].

Increase thiourea concentration or
temperature; Use multiple stripping stages

[4].

Perform operations under inert atmosphere
(Argon); Control process temperature to
avoid thermal breakdown [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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